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Compound of Interest

4-Bromo-5-fluoro-2-
Compound Name: o
hydroxybenzoic acid

CAS No.: 1784366-04-6

Cat. No.: B2385651

Get Quote

\ J

CAS Number: 1784366-04-6 (Isomer specific; protocols apply to structurally similar
halogenated salicylates) Chemical Class: Halogenated Aromatic Carboxylic Acid Waste
Stream: Halogenated Organic / Acidic

Part 1: Core Directive & Hazard Assessment

This guide provides an operational framework for the safe disposal of 4-Bromo-5-fluoro-2-
hydroxybenzoic acid. As a halogenated derivative of salicylic acid, this compound presents a
dual challenge: it is acidic (corrosive potential) and halogenated (requires specific incineration
protocols to prevent dioxin/furan formation).

Do not treat this as generic organic waste. The presence of bromine and fluorine atoms
dictates that it must be segregated from non-halogenated solvents to prevent the
contamination of fuel-blending waste streams.

Hazard Profile (GHS Classification)

o H315: Causes skin irritation.[1][2][3][4]
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e H319: Causes serious eye irritation.[2][3][5][6]
e H335: May cause respiratory irritation.[2][3][4]
 Signal Word: WARNING

Part 2: Waste Characterization & Segregation Logic

Effective disposal starts with accurate characterization. This compound must be classified
under Halogenated Organic Acid waste.

The Segregation Decision Tree

The following logic ensures your waste meets EPA (RCRA) and local environmental standards.
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Waste Generation

(4-Bromo-5-fluoro-2-hydroxybenzoic acid)
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Figure 1: Decision logic for segregating halogenated benzoic acid waste. Note that even if
dissolved in a non-halogenated solvent (e.g., Methanol), the presence of the solute often
mandates disposal in the Halogenated stream depending on concentration thresholds (typically

>1000 ppm halogens).

Part 3: Step-by-Step Disposal Procedures
Solid Waste Disposal (Pure Compound & Debris)
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Applicability: Expired stock, weighing boat residues, contaminated gloves/paper towels.

o Containment: Collect solids in a clear, chemically resistant polyethylene bag (minimum 2 mil
thickness).

e Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: 4-Bromo-5-fluoro-2-hydroxybenzoic acid.[7]
o Hazards: Irritant, Acidic.[1][2][4]
o Constituents: 100% Solid.

e Secondary Container: Place the sealed bag into a wide-mouth high-density polyethylene
(HDPE) drum or a dedicated "Lab Trash" box lined with a heavy-duty liner.

o Disposal Path: This waste is destined for High-Temperature Incineration. Do not autoclave.

Liquid Waste Disposal (Solutions & HPLC Effluent)

Applicability: Reaction mixtures, mother liquors, NMR tube contents.

 Critical Rule: Never mix with strong oxidizers (e.g., Nitric acid, Peroxides) or strong bases
(creates exothermic neutralization).

Protocol:

o Select Container: Use an HDPE or Amber Glass waste carboy. Avoid metal containers due to
potential acidity (corrosion).

e pH Check: If the solution is aqueous, check pH. If pH < 2, it is a Corrosive Acidic Waste.
e Segregation:

o Scenario A (Organic Solvents): Pour into the Halogenated Waste carboy. Even if the
solvent is Methanol (non-halogenated), the dissolved bromine/fluorine compound
classifies the mixture as halogenated for incineration purposes.
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o Scenario B (Agqueous): Collect in "Aqueous Acidic" waste. Do not drain dispose unless
explicitly permitted by your facility's EHS and local POTW (Publicly Owned Treatment
Works) regulations. Recommendation: Collect for off-site disposal.

o Cap & Tag: Ensure the cap is vented if there is any risk of off-gassing (unlikely with this
stable acid, but good practice). Label as "Halogenated Organic Liquid".

Empty Container Management (RCRA "P-Listed" vs.
Empty)

Since this compound is not acutely toxic (P-listed), the container is considered "RCRA Empty"
if:

o All wastes have been removed using standard practices (pouring/scraping).
e Less than 3% by weight of the total capacity remains.

» Action: Triple rinse the bottle with a compatible solvent (e.g., Acetone). Pour the rinsate into
the Halogenated Liquid Waste. Deface the label and discard the bottle as regular glass trash.

Part 4: Emergency Response & Spill Cleanup

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat. Use a
P95 dust mask if powder is friable.
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Figure 2: Workflow for managing minor laboratory spills of 4-Bromo-5-fluoro-2-
hydroxybenzoic acid.

Part 5: Technical Data & Compatibility
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Chemical Compatibility Matrix

Store and dispose of 4-Bromo-5-fluoro-2-hydroxybenzoic acid away from the following

incompatible classes:

Chemical Class

Compatibility

Risk

Strong Oxidizers (e.g.,

INCOMPATIBLE

Potential for violent reaction;

generation of bromine gas.

Strong Bases (e.g., NaOH,
KOH)

CAUTION

Exothermic neutralization. Safe
if controlled, but avoid

accidental bulk mixing.

Reducing Agents

INCOMPATIBLE

Potential for dehalogenation

reactions.

Metals (Iron, Aluminum)

POOR

Salicylic acid derivatives can
chelate metals; acidic nature

causes corrosion.

Physicochemical Properties Relevant to Disposal[4][7]

[10]

Property

Value (Approx.)

Impact on Disposal

Acidity (pKa)

~2.5-3.0

Acidic. Corrosive to metal

containers.

Water Solubility

Low to Moderate

May precipitate in aqueous
waste lines (clogging risk). Use

organic solvents for rinsing.

Halogen Content

Mandates "Halogenated"
waste stream to prevent dioxin

formation during incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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